C.I. Pigment Green 18
Overview
Description
“C.I. Pigment Green 18” is also known as “Emerald Chromium Oxide” or "Hydrated Chrome Oxide Green" . It is a triphenylmethane dye with fungicidal and limited antiseptic activity . The term “Malachite Green” applies to the oxalate as well as the chloride .
Physical And Chemical Properties Analysis
“C.I. Pigment Green 18” is soluble in heated potassium bromate solution, slightly soluble in acids and alkalis, and almost insoluble in water, ethanol, and acetone . It has a metallic luster and is extremely stable to light, atmosphere, high temperature, and corrosive gases such as sulfur dioxide and hydrogen sulfide . It has high hiding power and is magnetic .
Scientific Research Applications
Ophthalmological Research : A study investigated the effects of indocyanine green (ICG) and acute illumination on human retinal pigment epithelial cells. It found that ICG in the presence of acute illumination can induce cell-cycle arrest and even apoptosis in these cells, suggesting a need to establish safety levels for ICG application in ophthalmology (Yam et al., 2003).
Textile Printing Technology : Research on UV-curable encapsulation of surface-modified organic pigments, including C.I. Pigment Green 7, for inkjet printing on textiles was conducted. This study focused on enhancing the dispersion stability and charge of the pigment for effective use in textile printing (Hakeim et al., 2014).
Biochemical Studies : A study on phycochrome c from Nostoc muscorum explored the action spectra for conversions of this pigment, which is crucial for understanding the biochemistry of photosynthetic organisms (Björn & Björn, 1978).
Cosmetic Toxicology : An investigation into the toxicity and carcinogenicity of chromic oxide pigment, used in cosmetics, showed no signs of toxic effects or carcinogenic action, highlighting its safety in cosmetic applications (Ivankovic & Preussman, 1975).
Art Conservation : Research on the use of green pigments in illuminated manuscripts provided insights into the types of pigments used historically and their chemical compositions. This is essential for the conservation and restoration of historical art pieces (Ricciardi et al., 2013).
Food Industry : A study proposed a method for the quantification of chlorophylls and carotenoids in virgin olive oil using high-performance liquid chromatography, showcasing the application of pigment analysis in food quality control (Mínguez-Mosquera et al., 1992).
Aquaculture : Research on developing suitable color in the gonads of cultured green sea urchins used different sources of pigments, highlighting the application of pigments in aquaculture to enhance the visual appeal of seafood (Robinson et al., 2002).
Nanotechnology : A study on the formation of ultra-fine particles of C.I. Pigment Green 36 via a supercritical anti-solvent process demonstrated the application of pigments in nanotechnology and materials science (Wu et al., 2007).
Biotechnology : Research on a green pigment produced by Bacillus cereus showed its potential application in biotechnology, particularly due to its antibacterial properties (Banerjee et al., 2011).
Photovoltaic Applications : A study focused on near-infrared absorbing iron-complexed colorants for photovoltaic applications, highlighting the use of pigments in renewable energy technology (Sekar et al., 2010).
Safety And Hazards
properties
IUPAC Name |
chromium(3+);oxygen(2-);dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cr.2H2O.3O/h;;2*1H2;;;/q2*+3;;;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYYGBBNBGCVXEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[O-2].[O-2].[O-2].[Cr+3].[Cr+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cr2H4O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Light green finely divided powder; [MSDSonline] A brilliant emerald-green pigment called Guignet's green; [Ullmann] |
Source
|
| Record name | C.I. Pigment Green 18 | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chromic oxide hydrated | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9294 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Chromium hydroxide green | |
CAS RN |
12001-99-9 |
Source
|
| Record name | Chromic oxide hydrated | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012001999 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | C.I. Pigment Green 18 | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | C.I. Pigment Green 18 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.121.921 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CHROMIUM HYDROXIDE GREEN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RV8FT8XF5R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (9Z,12Z)-octadeca-9,12-dienoate](/img/structure/B84114.png)
![[[6-[(Hydroxymethyl)amino]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol](/img/structure/B84123.png)
